Cas no 2172260-30-7 (4-{(tert-butoxy)carbonylamino}-1-(2,2-difluorocyclopropyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-1-(2,2-difluorocyclopropyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2172260-30-7
• MF: C₁₂H₁₅F₂N₃O₄
• MW: 303.262009859085
• CID: 6060796
• PubChem ID: 165824472
• Update Time: 2025-07-02

4-{(tert-butoxy)carbonylamino}-1-(2,2-difluorocyclopropyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(tert-butoxy)carbonylamino}-1-(2,2-difluorocyclopropyl)-1H-pyrazole-5-carboxylic acid
• 4-{[(tert-butoxy)carbonyl]amino}-1-(2,2-difluorocyclopropyl)-1H-pyrazole-5-carboxylic acid
• 2172260-30-7
• EN300-1653514

• Inchi： 1S/C12H15F2N3O4/c1-11(2,3)21-10(20)16-6-5-15-17(8(6)9(18)19)7-4-12(7,13)14/h5,7H,4H2,1-3H3,(H,16,20)(H,18,19)
• InChI Key： WGCMLAKCVNXMGC-UHFFFAOYSA-N
• SMILES： FC1(CC1N1C(C(=O)O)=C(C=N1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 303.10306229g/mol
• Monoisotopic Mass: 303.10306229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.4Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-1-(2,2-difluorocyclopropyl)-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 4-{(tert-butoxy)carbonylamino}-1-(2,2-difluorocyclopropyl)-1H-pyrazole-5-carboxylic acid (CAS No. 2172260-30-7)

The compound 4-{(tert-butoxy)carbonylamino}-1-(2,2-difluorocyclopropyl)-1H-pyrazole-5-carboxylic acid (CAS No. 2172260-30-7) is a highly specialized pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclopropyl moiety and tert-butoxycarbonyl (Boc) protecting group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly focusing on this compound due to its role in developing enzyme inhibitors and small-molecule therapeutics, aligning with the growing demand for precision medicine.

In recent years, the scientific community has shown heightened interest in fluorinated heterocycles, as they often exhibit enhanced metabolic stability and bioavailability. The presence of the 2,2-difluorocyclopropyl group in this compound contributes to its lipophilicity and potential membrane permeability, making it a candidate for central nervous system (CNS)-targeted drugs. This aligns with current trends in drug discovery, where blood-brain barrier (BBB) penetration is a critical consideration for treating neurological disorders.

The Boc-protected amino functionality in 4-{(tert-butoxy)carbonylamino}-1-(2,2-difluorocyclopropyl)-1H-pyrazole-5-carboxylic acid offers synthetic versatility, allowing for selective deprotection under mild acidic conditions. This feature is particularly valuable in peptide mimetics and proteolysis-targeting chimeras (PROTACs), which are hot topics in targeted protein degradation therapies. The compound's carboxylic acid group further enables conjugation with amines or alcohols, facilitating the creation of amide or ester derivatives for structure-activity relationship (SAR) studies.

From a green chemistry perspective, the synthesis of this compound has attracted attention due to the pharmaceutical industry's push toward atom-economical and catalytic processes. Researchers are exploring transition-metal-catalyzed cyclopropanation methods to construct the difluorocyclopropyl ring more efficiently, reducing waste generation. These advancements resonate with the broader sustainability movement in chemical manufacturing.

The analytical characterization of CAS No. 2172260-30-7 typically involves advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy (particularly 19F NMR for the difluorocyclopropyl group), and HPLC purity analysis. These methods ensure batch-to-batch consistency, which is crucial for preclinical studies and lead optimization workflows. The compound's stability under various pH conditions is also a subject of investigation, given its potential prodrug applications.

In the context of intellectual property, derivatives of 4-{(tert-butoxy)carbonylamino}-1-(2,2-difluorocyclopropyl)-1H-pyrazole-5-carboxylic acid have appeared in patent applications related to kinase inhibition and G protein-coupled receptor (GPCR) modulation. This reflects the compound's relevance in oncology and immunology research, where signal transduction pathways are prime therapeutic targets. The pyrazole core is known to participate in key hydrogen-bonding interactions with biological targets, enhancing binding affinity.

Looking ahead, the demand for CAS No. 2172260-30-7 is expected to grow in parallel with advancements in fragment-based drug design (FBDD) and DNA-encoded library (DEL) screening. Its balanced molecular weight and presence of multiple hydrogen bond acceptors/donors make it suitable for hit-to-lead campaigns. Furthermore, the compound's chiral difluorocyclopropyl moiety presents opportunities for studying stereoselective biological effects, a frontier in modern medicinal chemistry.